Cas no 1403767-34-9 (N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride)

N-Methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride is a versatile amine derivative featuring both azetidine and oxetane rings, offering a compact, rigid structure with high functional group density. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and synthetic applications. The compound’s strained ring systems contribute to unique reactivity, particularly in medicinal chemistry, where it can serve as a building block for bioactive molecules or as a scaffold in drug discovery. The presence of tertiary amine functionality allows for further derivatization, while the oxetane ring improves metabolic stability. This compound is valuable for researchers exploring novel heterocyclic frameworks.

N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride structure

1403767-34-9 structure

Product Name:N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride

CAS No:1403767-34-9

MF:C₇H₁₆Cl₂N₂O

MW:215.120739936829

MDL:MFCD22581532

CID:2091712

PubChem ID:72207757

Update Time:2025-06-07

N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N-Methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride
- N-Methyl-N-(oxetan-3-yl)azetidin-3-amine 2HCl
- PB35756
- OR302678
- AK161319
- AX8294269
- ST24048656
- N-Methyl-N-(oxetan-3-yl)azetidin-3-aminedihydrochloride
- N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride
- 3-Azetidinamine, N-methyl-N-3-oxetanyl-, hydrochloride (1:2)
- MFCD22581532
- AS-46593
- CS2352
- 1403767-34-9
- DB-214270
- AKOS024464215
- CS-0048803
- N-Methyl-N-(3-oxetanyl)azetidin-3-amine Dihydrochloride
- SY072619
- 810-748-7
- MDL： MFCD22581532
- Inchi： 1S/C7H14N2O.2ClH/c1-9(6-2-8-3-6)7-4-10-5-7;;/h6-8H,2-5H2,1H3;2*1H
- InChI Key： WIROGUASPOUDJH-UHFFFAOYSA-N
- SMILES： Cl.Cl.O1CC(C1)N(C)C1CNC1

Computed Properties

Exact Mass: 214.0639685g/mol
Monoisotopic Mass: 214.0639685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.5

N-methyl-N-(oxetan-3-yl)azetidin-3-amine;dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM106871-250mg	N-methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride	1403767-34-9	95+%	250mg	$312	2021-08-06
Chemenu	CM106871-1g	N-methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride	1403767-34-9	95+%	1g	$935	2021-08-06
Chemenu	CM106871-1g	N-methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride	1403767-34-9	95%+	1g	$1373	2023-03-07
abcr	AB452714-250 mg	N-Methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride, 95%; .	1403767-34-9	95%	250MG	€604.00	2023-07-18
abcr	AB452714-500 mg	N-Methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride, 95%; .	1403767-34-9	95%	500MG	€976.30	2023-07-18
abcr	AB452714-1 g	N-Methyl-N-(oxetan-3-yl)azetidin-3-amine 2HCl	1403767-34-9		1g	€1,185.60	2022-03-01
Apollo Scientific	OR302678-250mg	N-Methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride	1403767-34-9		250mg	£430.00	2024-07-21
Chemenu	CM106871-100mg	N-methyl-N-(oxetan-3-yl)azetidin-3-amine dihydrochloride	1403767-34-9	95%+	100mg	$291	2023-03-07
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